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Compound of Interest

Compound Name: Dimethyl Citric acid

Cat. No.: B1656711

Essential Safety and Handling Guide for Citric
Acid
This guide provides immediate safety and logistical information for handling citric acid in a

laboratory setting. It is intended for researchers, scientists, and drug development
professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE)

When handling citric acid, particularly in its solid form, it is crucial to use appropriate personal
protective equipment to prevent exposure. The following table summarizes the recommended
PPE.
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Protection Type Recommended Equipment

Specific Considerations

Safety glasses with side
Eye/Face Protection shields or tightly fitting safety
goggles.[1][2]

An eye wash station should be
readily accessible.[3] In case
of contact, rinse cautiously with

water for several minutes.[4]

Protective gloves (rubber or
Skin Protection neoprene).[1] Lab coat or other

protective clothing.

Remove and wash
contaminated clothing before
reuse.[1][4] In case of skin
contact, wash the area with

plenty of water.[1][4]

Use in a well-ventilated area.
[2][5] If dust is generated, a
NIOSH-approved dust

respirator should be used.[5]

Respiratory Protection

A self-contained breathing
apparatus may be necessary
in case of a large spill or

emergency.[3]

Operational and Disposal Plans

Handling Procedures:

» General Handling: Avoid direct contact with the substance.[3] Do not eat, drink, or smoke in
areas where citric acid is handled.[1][2][4] Wash hands thoroughly after handling.[1][2][4]

o Ventilation: Ensure there is sufficient ventilation in the area of use.[2][3][5] Local exhaust

ventilation is recommended if dust is generated.[1]

e Dust Control: Minimize the generation and accumulation of dust.[1][2] Fine dust dispersed in

the air can be a potential explosion hazard.[2]

Storage:

» Store in a cool, dry, and well-ventilated area.[3][4]

o Keep containers tightly closed and store away from incompatible materials such as strong

oxidizing agents, strong bases, and metals.[1][4][5]
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Disposal:
» Dispose of contents and container in accordance with local, state, and federal regulations.

o For spills, sweep up the solid material and place it in a suitable, labeled container for
disposal.[1][6] Avoid creating dust during cleanup.[1][3] The spill area can then be flushed
with water.[1] Do not allow the product to enter drains.[6]

Emergency Procedures

First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][4] Seek medical attention if irritation
persists.[4]

o Skin Contact: Wash off with soap and plenty of water.[6] Get medical attention if irritation
develops and persists.

 Inhalation: Remove to fresh air.[1] If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

e Ingestion: Do NOT induce vomiting.[3] Rinse mouth with water and drink plenty of water.[4]
Never give anything by mouth to an unconscious person. Seek medical advice.

Fire-Fighting Measures:

o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish a fire.

[6]
» Firefighters should wear self-contained breathing apparatus and full protective clothing.[3]

Chemical Spill Workflow

The following diagram outlines the logical workflow for responding to a chemical spill of citric
acid.
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Chemical Spill Occurs

Don Appropriate PPE

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Sweep solid, avoid dust)

Decontaminate the Area
(Flush with water)

Dispose of Waste
(Follow regulations)

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of citric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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